Cas no 1807271-55-1 (Ethyl 5-cyano-2-difluoromethyl-3-nitrobenzoate)

• Product Name: Ethyl 5-cyano-2-difluoromethyl-3-nitrobenzoate
• CAS No: 1807271-55-1
• MF: C₁₁H₈F₂N₂O₄
• MW: 270.189029693604
• CID: 4956997
• Update Time: 2025-05-21

Ethyl 5-cyano-2-difluoromethyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-difluoromethyl-3-nitrobenzoate

• Inchi： 1S/C11H8F2N2O4/c1-2-19-11(16)7-3-6(5-14)4-8(15(17)18)9(7)10(12)13/h3-4,10H,2H2,1H3
• InChI Key： WBPDDCHWJZHLAQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C#N)=CC=1C(=O)OCC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 401
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 5-cyano-2-difluoromethyl-3-nitrobenzoate

Ethyl 5-cyano-2-difluoromethyl-3-nitrobenzoate

Ethyl 5-cyano-2-difluoromethyl-3-nitrobenzoate, with the CAS number 1807271-55-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester functional group, a cyano group at the 5-position, a difluoromethyl group at the 2-position, and a nitro group at the 3-position. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of Ethyl 5-cyano-2-difluoromethyl-3-nitrobenzoate involves a series of carefully designed organic reactions. The starting material is typically a substituted benzoic acid, which undergoes esterification to form the benzoate ester. The cyano and nitro groups are introduced through substitution or addition reactions, while the difluoromethyl group is incorporated via nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

One of the most promising applications of Ethyl 5-cyano-2-difluoromethyl-3-nitrobenzoate is in the field of drug discovery. The cyano and nitro groups are known to exhibit strong electron-withdrawing effects, which can enhance the bioavailability and pharmacokinetic properties of drug candidates. Researchers have explored this compound as a potential intermediate in the synthesis of novel pharmaceutical agents targeting various diseases, including cancer and inflammatory disorders. For instance, studies have shown that derivatives of this compound can inhibit key enzymes involved in tumor progression and inflammation.

In addition to its pharmaceutical applications, Ethyl 5-cyano-2-difluoromethyl-3-nitrobenzoate has also found use in materials science. The presence of electron-withdrawing groups makes this compound an excellent candidate for the development of advanced materials such as high-performance polymers and electronic devices. Recent research has focused on incorporating this compound into polymer matrices to enhance their mechanical strength, thermal stability, and electrical conductivity. For example, films made from these polymers have shown potential for use in flexible electronics and energy storage devices.

The unique combination of functional groups in Ethyl 5-cyano-2-difluoromethyl-3-nitrobenzoate also makes it an attractive candidate for use in sensors and diagnostic devices. The cyano and nitro groups can serve as recognition elements for specific analytes, enabling selective detection of chemicals or biomolecules in complex environments. Researchers have developed sensors based on this compound for detecting environmental pollutants such as heavy metals and volatile organic compounds.

Recent studies have also explored the use of Ethyl 5-cyano-2-difluoromethyl-3-nitrobenzoate in photocatalysis. The compound's ability to absorb light across a broad spectrum makes it suitable for use as a photocatalyst in organic transformations. For instance, it has been employed to facilitate the degradation of organic pollutants under UV light, offering a sustainable solution for environmental remediation.

In conclusion, Ethyl 5-cyano-2-difluoromethyl-3-nitrobenzoate is a versatile compound with a wide range of potential applications in chemistry, materials science, and pharmacology. Its unique structure endows it with distinctive properties that make it valuable for both fundamental research and industrial applications. As researchers continue to explore its properties and develop new synthetic methods, this compound is expected to play an increasingly important role in advancing modern science and technology.